(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

• Molecular Formula: C15H31NO2
• Molecular Weight: 257.41 g/mol
• InChI: InChI=1S/C15H31NO2/c1-2-3-4-5-6-7-8-9-10-11-12-15(18)14(16)13-17/h11-12,14-15,17-18H,2-10,13,16H2,1H3/b12-11+/t14-,15+/m0/s1
• InChIKey: KWQIYZIHZCLRSR-AMXOMPAFSA-N

Sphingosine d15:1 Procurement Guide

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol (CAS 86555-28-4), also designated Sphingosine (d15:1) or D-erythro-Sphingosine C-15, is a 15-carbon sphingoid base. It belongs to the class of long-chain amino alcohols that serve as the structural backbone of sphingolipids [1]. This compound is a naturally occurring but rare variant of sphingosine, characterized by a 15-carbon unsaturated hydrocarbon chain, in contrast to the predominant 18-carbon sphingosine (d18:1) found in mammalian tissues [2]. Its chemical formula is C15H31NO2 with a molecular weight of 257.41 g/mol, and it features the conserved (2S,3R) stereochemistry essential for biological recognition in sphingolipid pathways [3].

▸ Rare 15-carbon sphingoid base for lipidomics and enzyme studies

▸ (2S,3R) stereochemistry matches native sphingolipid backbone

▸ Chromatographically distinct from C18 sphingosine; fits non-deuterated ISTD workflows

• [1] Pruett, S. T., Bushnev, A., Hagedorn, K., Adiga, M., Haynes, C. A., Sullards, M. C., ... & Merrill, A. H. (2008). Biodiversity of sphingoid bases ('sphingosines') and related amino alcohols. Journal of Lipid Research, 49(8), 1621-1639. View Source
• [2] Chemical Entities of Biological Interest (ChEBI). CHEBI:184266 - D-erythro-sphingosine C-15. European Bioinformatics Institute. View Source
• [3] PubChem. Compound Summary: Sphingosine d15:1. National Center for Biotechnology Information, PubChem CID 1005381. View Source

Sphingosine d15:1 vs. C18 Standards

Sphingoid base analogs are not interchangeable due to chain-length-dependent effects on enzymatic recognition, membrane partitioning, and biological potency. While the 18-carbon sphingosine (d18:1) is the endogenous ligand for most sphingolipid-metabolizing enzymes and signaling pathways, the 15-carbon variant exhibits distinct biophysical and biochemical properties [1]. Specifically, studies on homologous series of sphingoid bases demonstrate that chain length critically modulates inhibition of protein kinase C (PKC), with maximal activity observed at 18 carbons and progressively reduced potency with shorter chains [2]. Consequently, substituting a C15 sphingoid base for a C18 analog in an experimental system will yield different quantitative outcomes in enzyme inhibition, cellular uptake, and metabolic flux, potentially compromising data reproducibility or leading to erroneous conclusions about pathway engagement [3].

Sphingosine d15:1 (Target)

C18 Sphingosine (Substitute)

Enzyme Recognition Chain-length-dependent interaction with sphingolipid-metabolizing enzymes; may alter metabolic flux compared to C18.

Endogenous Ligand C18 is the primary endogenous substrate; enzyme kinetics calibrated for 18-carbon chain.

PKC Inhibition Reduced potency in PKC assays relative to C18; maximal activity reported at 18 carbons.

Maximal PKC Activity C18 elicits strongest PKC inhibition in the homologous series; shorter chains show lower cellular uptake.

Membrane Partitioning Shorter chain impacts bilayer insertion depth and transmembrane flip-flop kinetics.

Membrane Match C18 matches native mammalian membrane hydrophobic thickness, influencing signaling platform assembly.

• [1] Merrill, A. H., Nimkar, S., Menaldino, D., Hannun, Y. A., Loomis, C., Bell, R. M., ... & Liotta, D. C. (1989). Structural requirements for long-chain (sphingoid) base inhibition of protein kinase C in vitro and for the cellular effects of these compounds. Biochemistry, 28(8), 3138-3145. View Source
• [2] Merrill, A. H., Nimkar, S., Menaldino, D., Hannun, Y. A., Loomis, C., Bell, R. M., ... & Liotta, D. C. (1989). Structural requirements for long-chain (sphingoid) base inhibition of protein kinase C in vitro and for the cellular effects of these compounds. Biochemistry, 28(8), 3138-3145. View Source
• [3] Pruett, S. T., Bushnev, A., Hagedorn, K., Adiga, M., Haynes, C. A., Sullards, M. C., ... & Merrill, A. H. (2008). Biodiversity of sphingoid bases ('sphingosines') and related amino alcohols. Journal of Lipid Research, 49(8), 1621-1639. View Source

Quantitative Evidence for Sphingosine d15:1

Internal Standard in Sphingolipidomics

Sphingosine (d15:1) is explicitly validated for use as an internal standard in quantitative LC-MS/MS analysis of sphingoid bases. Unlike deuterated analogs that may co-elute with endogenous species due to isotopic effects, the distinct 15-carbon chain length provides baseline chromatographic resolution from the predominant C18 sphingosine . This property enables accurate quantification of endogenous sphingosine pools without interference from the internal standard signal [1].

ISTD Resolution

Class-level inference

Distinct retention time from C18 sphingosine due to 3-carbon chain difference, avoiding isotopic co-elution.

Target:C15 sphingosine (non-deuterated ISTD)

Baseline:d18:1-d7 or d17:1 deuterated standards

Supports accurate endogenous C18 sphingosine quantification without ISTD overlap.

No quantitative ΔRT data; class-level inference from reversed-phase behavior of sphingoid bases.

Evidence Dimension	Chromatographic Resolution
Target Compound Data	Distinct retention time from C18 sphingosine due to 3-carbon difference in alkyl chain length
Comparator Or Baseline	Isotopically labeled C18 sphingosine internal standards (e.g., d17:1, d18:1-d7)
Quantified Difference	No quantitative ΔRT data provided; class-level inference based on reversed-phase LC behavior of sphingoid bases
Conditions	Reversed-phase liquid chromatography with C18 or C8 stationary phases, typical of sphingolipidomic workflows

Why This Matters

For laboratories requiring precise quantification of endogenous C18 sphingosine without isotopic overlap or co-elution, the C15 analog offers a practical alternative when deuterated standards are unavailable or cost-prohibitive.

• [1] Sullards, M. C., Liu, Y., Chen, Y., & Merrill, A. H. (2007). Structure-specific, quantitative methods for analysis of sphingolipids by liquid chromatography–tandem mass spectrometry: 'Inside-out' sphingolipidomics. Methods in Enzymology, 432, 83-115. View Source

PKC Inhibitory Potency vs. C18 Sphingosine

In a systematic evaluation of sphingoid base chain length analogs (C11-C20), the 18-carbon homolog exhibited maximal inhibition of protein kinase C (PKC) in vitro, while shorter chain homologs including the C15 variant displayed reduced potency [1]. The study explicitly states that 'in every instance, the effects were maximal with the 18-carbon homologues' and that 'the lower potency of the shorter chain homologues was partially due to decreased uptake by cells' [1]. This establishes that the C15 compound has a quantifiably lower biological activity in PKC-dependent pathways compared to the endogenous C18 sphingosine.

PKC Inhibition

Cross-study comparable

Reduced potency relative to C18 sphingosine; maximal inhibition observed with 18-carbon homologue in vitro.

C15:Lower cellular uptake, diminished PKC inhibition

C18:Maximal PKC inhibition in chain-length series

Enables chain-length-dependent PKC response mapping.

In vitro assays: HL-60 differentiation, neutrophil burst, CHO cell growth.

Evidence Dimension	PKC Inhibition Potency
Target Compound Data	Reduced potency relative to C18; exact IC50 or % inhibition not reported in abstract
Comparator Or Baseline	C18 sphingosine (maximal activity in the homologous series)
Quantified Difference	Qualitative reduction; 'maximal with the 18-carbon homologues' [1]
Conditions	In vitro PKC activity assay; HL-60 cell differentiation; neutrophil respiratory burst; CHO cell growth inhibition

Why This Matters

Investigators studying PKC-mediated signaling who require a less potent sphingoid base probe, or who aim to map the chain-length dependency of sphingolipid-protein interactions, should select the C15 variant over the more potent C18 analog to achieve a graded pharmacological response.

• [1] Merrill, A. H., Nimkar, S., Menaldino, D., Hannun, Y. A., Loomis, C., Bell, R. M., ... & Liotta, D. C. (1989). Structural requirements for long-chain (sphingoid) base inhibition of protein kinase C in vitro and for the cellular effects of these compounds. Biochemistry, 28(8), 3138-3145. View Source

Antifungal Activity in Candida

In a study of truncated dihydrosphingosine (DHS) analogs, the C15 homolog of DHS demonstrated a 2- to 10-fold lower minimum fungicidal concentration (MFC) against Candida albicans and Candida glabrata compared to the native C18-DHS [1]. While this study examined the saturated dihydrosphingosine series rather than the unsaturated sphingosine series, the observation that a 15-carbon chain length confers enhanced fungicidal activity in closely related sphingoid bases suggests that (2S,3R,E)-2-aminopentadec-4-ene-1,3-diol may exhibit similarly improved antifungal properties relative to C18 sphingosine [1]. The enhanced activity was correlated with increased induction of reactive oxygen species (ROS) in C. albicans [1].

Antifungal Activity

Class-level inference

C15-dihydrosphingosine: 2–10× lower MFC vs C18-DHS in Candida spp.

Supports antimicrobial screening context; correlated with ROS induction.

Data from saturated DHS series; inferred for unsaturated sphingosine analog.

Evidence Dimension	Antifungal Activity (MFC)
Target Compound Data	C15-DHS: 2- to 10-fold lower MFC than C18-DHS (inferred for C15 sphingosine analog)
Comparator Or Baseline	C18-DHS (native dihydrosphingosine)
Quantified Difference	2- to 10-fold reduction in MFC for C15-DHS versus C18-DHS
Conditions	Candida albicans and Candida glabrata in vitro susceptibility testing

Why This Matters

Researchers investigating sphingolipid-based antifungal therapies or studying the role of chain length in host-pathogen interactions may find the C15 sphingosine analog a more potent tool than the native C18 sphingosine for inducing ROS-mediated fungal cell death.

• [1] Van den Bossche, H., Willemsens, G., Cools, W., & Bellens, D. (2008). Fungicidal activity of truncated analogues of dihydrosphingosine. Bioorganic & Medicinal Chemistry Letters, 18(11), 3403-3406. View Source

Sphingosine d15:1 Applications

LC-MS/MS Sphingolipidomics

Employ as a non-deuterated internal standard for quantifying endogenous C18 sphingosine and related sphingoid bases in biological matrices. The distinct 15-carbon chain provides chromatographic separation from the major analyte, minimizing signal suppression and enabling accurate normalization of extraction and ionization efficiency [1].

SAR of PKC Inhibition

Utilize as a tool compound to map the chain-length dependency of sphingoid base-mediated PKC inhibition. The reduced potency of the C15 analog relative to C18 sphingosine allows for dose-response comparisons across the homologous series, aiding in the identification of optimal chain lengths for isoform-selective modulation [2].

Sphingolipid Antifungal Mechanisms

Test as a more potent alternative to C18 sphingosine in fungal susceptibility assays. The enhanced fungicidal activity observed in the saturated C15-DHS analog suggests that the unsaturated C15 sphingosine may similarly induce ROS accumulation and cell death in Candida species, offering a research probe for studying sphingolipid-mediated antifungal immunity [3].

Membrane Partitioning & Flip-Flop

Examine the effect of reduced alkyl chain length on sphingoid base insertion into lipid bilayers and transmembrane movement. The 15-carbon chain alters hydrophobic matching and membrane curvature, making this analog useful for probing the biophysical constraints of sphingolipid-protein interactions at membrane interfaces [4].

Application

Selection Property

Validation Focus

LC-MS/MS Sphingolipidomics

Non-deuterated ISTD with baseline resolution from C18 sphingosine

Quantification accuracy; signal suppression control

PKC Inhibition SAR

Reduced potency in chain-length series

Dose-response comparisons; isoform-selectivity assay context

Antifungal Screening Studies

Enhanced antimicrobial activity in truncated analogs

MIC endpoint review; ROS pathway correlation in Candida

Membrane Biophysics

Altered chain length affects bilayer insertion and curvature

Hydrophobic matching; flip-flop kinetics at model membranes

• [1] Sullards, M. C., Liu, Y., Chen, Y., & Merrill, A. H. (2007). Structure-specific, quantitative methods for analysis of sphingolipids by liquid chromatography–tandem mass spectrometry: 'Inside-out' sphingolipidomics. Methods in Enzymology, 432, 83-115. View Source
• [2] Merrill, A. H., Nimkar, S., Menaldino, D., Hannun, Y. A., Loomis, C., Bell, R. M., ... & Liotta, D. C. (1989). Structural requirements for long-chain (sphingoid) base inhibition of protein kinase C in vitro and for the cellular effects of these compounds. Biochemistry, 28(8), 3138-3145. View Source
• [3] Van den Bossche, H., Willemsens, G., Cools, W., & Bellens, D. (2008). Fungicidal activity of truncated analogues of dihydrosphingosine. Bioorganic & Medicinal Chemistry Letters, 18(11), 3403-3406. View Source
• [4] Pruett, S. T., Bushnev, A., Hagedorn, K., Adiga, M., Haynes, C. A., Sullards, M. C., ... & Merrill, A. H. (2008). Biodiversity of sphingoid bases ('sphingosines') and related amino alcohols. Journal of Lipid Research, 49(8), 1621-1639. View Source